3-Phenoxybenzoic Acid
3-Phenoxybenzoic Acid
3-Phenoxybenzoic acid, also known as 3-carboxybiphenyl ether or 3-PHOC6H4CO2H, belongs to the class of organic compounds known as diphenylethers. These are aromatic compounds containing two benzene rings linked to each other through an ether group. 3-Phenoxybenzoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-phenoxybenzoic acid is primarily located in the membrane (predicted from logP).
3-phenoxybenzoic acid is a phenoxybenzoic acid in which the phenoxy group is meta to the carboxy group. It is a metabolite of pyrethroid insecticides. It has a role as a human xenobiotic metabolite and a marine xenobiotic metabolite.
3-phenoxybenzoic acid is a phenoxybenzoic acid in which the phenoxy group is meta to the carboxy group. It is a metabolite of pyrethroid insecticides. It has a role as a human xenobiotic metabolite and a marine xenobiotic metabolite.
Brand Name:
Vulcanchem
CAS No.:
3739-38-6
VCID:
VC0042597
InChI:
InChI=1S/C13H10O3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H,14,15)
SMILES:
C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)O
Molecular Formula:
C13H10O3
Molecular Weight:
214.22 g/mol
3-Phenoxybenzoic Acid
CAS No.: 3739-38-6
Reference Standards
VCID: VC0042597
Molecular Formula: C13H10O3
Molecular Weight: 214.22 g/mol
| CAS No. | 3739-38-6 |
|---|---|
| Product Name | 3-Phenoxybenzoic Acid |
| Molecular Formula | C13H10O3 |
| Molecular Weight | 214.22 g/mol |
| IUPAC Name | 3-phenoxybenzoic acid |
| Standard InChI | InChI=1S/C13H10O3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H,14,15) |
| Standard InChIKey | NXTDJHZGHOFSQG-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)O |
| Melting Point | 149.5 °C 149-150°C |
| Physical Description | Solid |
| Description | 3-Phenoxybenzoic acid, also known as 3-carboxybiphenyl ether or 3-PHOC6H4CO2H, belongs to the class of organic compounds known as diphenylethers. These are aromatic compounds containing two benzene rings linked to each other through an ether group. 3-Phenoxybenzoic acid exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-phenoxybenzoic acid is primarily located in the membrane (predicted from logP). 3-phenoxybenzoic acid is a phenoxybenzoic acid in which the phenoxy group is meta to the carboxy group. It is a metabolite of pyrethroid insecticides. It has a role as a human xenobiotic metabolite and a marine xenobiotic metabolite. |
| Synonyms | 3-PBA 3-phenoxybenzoic acid m-(phenyloxy)benzoic acid m-phenoxybenzoic acid |
| PubChem Compound | 19539 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume